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Compound of Interest

Compound Name: (2-Ethoxyethoxy)acetic acid

Cat. No.: B1195553 Get Quote

This guide provides an in-depth technical overview of (2-Ethoxyethoxy)acetic acid (CAS

Number: 7743-94-4), a molecule of significant interest in the fields of toxicology, drug

development, and analytical chemistry. This document moves beyond a simple recitation of

facts to offer field-proven insights into its properties, synthesis, and applications, with a

particular focus on its role as a critical biomarker.

Core Identifiers and Chemical Properties
(2-Ethoxyethoxy)acetic acid is a carboxylic acid and an ether. Its structure, featuring a

terminal carboxylic acid group and a diethylene glycol monoethyl ether backbone, gives it both

hydrophilic and lipophilic properties. This amphiphilicity makes it soluble in water and some

organic solvents.[1]

A comprehensive list of its identifiers is provided in the table below for easy reference.
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Identifier Type Identifier

CAS Number 7743-94-4[2][3][4][5]

Molecular Formula C6H12O4[2][3][4][5]

Molecular Weight 148.16 g/mol [2][3][4][5]

IUPAC Name 2-(2-ethoxyethoxy)acetic acid[2]

InChI
InChI=1S/C6H12O4/c1-2-9-3-4-10-5-6(7)8/h2-

5H2,1H3,(H,7,8)[2]

InChIKey UXRJAZNTCYFSMG-UHFFFAOYSA-N

SMILES CCOCCOCC(=O)O[2]

Synonyms

Acetic acid, 2-(2-ethoxyethoxy)-; (2-

Ethoxyethoxy)acetic acid; Ethoxyethoxy acetic

acid-2[4][5]

The physical and chemical properties of (2-Ethoxyethoxy)acetic acid are summarized in the

following table.

Property Value Source

Physical State Liquid at room temperature [4]

Boiling Point 125-126 °C at 4 Torr ECHEMI

Density 1.1103 g/cm³ at 20 °C ECHEMI

Solubility Soluble in water [1]

Synthesis of (2-Ethoxyethoxy)acetic Acid
The synthesis of (2-Ethoxyethoxy)acetic acid is crucial for producing analytical standards and

for further research into its properties and applications. One established method involves the

reaction of chloroacetic acid with sodium ethoxide.[6]
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Experimental Protocol: Synthesis from Chloroacetic
Acid and Sodium Ethoxide
This protocol is adapted from the method described by Sommelet.[6]

Materials:

Absolute ethyl alcohol

Metallic sodium

Chloroacetic acid

Concentrated hydrochloric acid

Ether

Dry sodium sulfate

Step-by-Step Procedure:

Preparation of Sodium Ethoxide: In a round-bottomed flask equipped with a reflux

condenser, dissolve metallic sodium (3 gram atoms) in absolute ethyl alcohol (1250 cc) by

adding the sodium rapidly enough to maintain a gentle reflux.[6]

Reaction with Chloroacetic Acid: Once the sodium has completely dissolved, slowly add a

solution of chloroacetic acid (1.5 moles) in absolute alcohol (180 cc) to the sodium ethoxide

solution.[6]

Heating and Alcohol Removal: After the addition is complete, gently heat the mixture for ten

minutes. Then, remove the excess alcohol by distillation from a steam bath, followed by

passing steam into the residue.[6]

Acidification and Extraction: Cool the aqueous solution and add concentrated hydrochloric

acid (1.7 moles). Remove the precipitated sodium chloride by filtration and wash it with ether.

Saturate the filtrate with dry sodium sulfate and extract it multiple times with ether.[6]
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Purification: Remove the ether by distillation, and then distill the residue under reduced

pressure to obtain pure (2-Ethoxyethoxy)acetic acid.[6]

The causality behind these steps lies in the classic Williamson ether synthesis, where the

sodium ethoxide acts as a nucleophile, displacing the chloride from chloroacetic acid. The

subsequent workup is designed to isolate the carboxylic acid product from the reaction mixture.

Applications of (2-Ethoxyethoxy)acetic Acid
Primary Application: Biomarker of Exposure
The most significant application of (2-Ethoxyethoxy)acetic acid is as a urinary biomarker for

human exposure to 2-(2-ethoxyethoxy)ethanol (DEGEE), a common solvent found in various

industrial and consumer products.[1] The detection and quantification of (2-
Ethoxyethoxy)acetic acid in urine provide a reliable method for assessing exposure levels in

occupational and environmental health studies.[1]

Metabolic Pathway
(2-Ethoxyethoxy)acetic acid is formed in the body through the metabolic oxidation of 2-(2-

ethoxyethoxy)ethanol. This biotransformation is a critical aspect of its toxicology and its utility

as a biomarker. The metabolic pathway is a two-step enzymatic process.

Diagram of the Metabolic Pathway of 2-(2-ethoxyethoxy)ethanol

2-(2-ethoxyethoxy)ethanol 2-(2-ethoxyethoxy)acetaldehydeAlcohol Dehydrogenase (ADH) (2-Ethoxyethoxy)acetic acidAldehyde Dehydrogenase (ALDH)

Click to download full resolution via product page

Caption: Metabolic conversion of 2-(2-ethoxyethoxy)ethanol to (2-Ethoxyethoxy)acetic acid.

The initial step involves the oxidation of the primary alcohol group of 2-(2-ethoxyethoxy)ethanol

to an aldehyde, catalyzed by alcohol dehydrogenase (ADH).[7][8] Subsequently, aldehyde

dehydrogenase (ALDH) rapidly oxidizes the intermediate aldehyde to the corresponding

carboxylic acid, (2-Ethoxyethoxy)acetic acid.[7] This metabolic product is then excreted in the

urine.
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Other Potential Applications
While its role as a biomarker is well-established, the unique chemical structure of (2-
Ethoxyethoxy)acetic acid suggests potential applications in other areas of research and

development. Its derivatives are explored in materials science and synthetic chemistry. For

instance, related alkoxyethoxy acetic acids are used in the formulation of surfactants,

nanoparticle stabilizers, and specialty inks.[9][10]

Analytical Methodology for Quantification in Urine
The accurate quantification of (2-Ethoxyethoxy)acetic acid in urine is essential for its use as a

biomarker. Gas chromatography-mass spectrometry (GC-MS) is a commonly employed and

reliable method for this purpose. The following protocol outlines a typical workflow.

Experimental Protocol: GC-MS Quantification of (2-
Ethoxyethoxy)acetic Acid in Urine
This protocol is based on established methods for the analysis of alkoxyacetic acids in urine.

[11][12][13]

Materials and Reagents:

Urine sample

Internal standard (e.g., a deuterated analog)

Ethyl acetate

Methylene chloride

Esterification agent (e.g., ethanol with an acid catalyst)

Anhydrous sodium sulfate

GC-MS system with a suitable capillary column (e.g., HP-1)

Step-by-Step Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1195553?utm_src=pdf-body
https://www.benchchem.com/product/b1195553?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/role-of-2-2-2-methoxyethoxy-ethoxy-acetic-acid-in-modern-synthesis-hf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/407003
https://www.benchchem.com/product/b1195553?utm_src=pdf-body
https://www.benchchem.com/product/b1195553?utm_src=pdf-body
https://www.benchchem.com/product/b1195553?utm_src=pdf-body
https://stacks.cdc.gov/view/cdc/195943
https://pubmed.ncbi.nlm.nih.gov/12957179/
https://stacks.cdc.gov/view/cdc/181298
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation:

Thaw the urine sample and centrifuge to remove any precipitate.

Spike a known volume of the supernatant with an internal standard.

Liquid-Liquid Extraction (LLE):

Add ethyl acetate to the urine sample and vortex thoroughly to extract the analyte.

Centrifuge to separate the organic and aqueous layers.

Carefully transfer the organic (upper) layer to a clean tube.

Repeat the extraction for a second time and combine the organic extracts.

Derivatization (Esterification):

Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen.

Add an esterification agent (e.g., acidified ethanol) to the residue and heat to convert the

carboxylic acid to its ethyl ester. This step is crucial as it increases the volatility of the

analyte for GC analysis.

Second Extraction:

After cooling, add methylene chloride and water to the reaction mixture.

Vortex and centrifuge to separate the layers.

Transfer the organic (lower) layer containing the derivatized analyte to a new tube.

Final Preparation and GC-MS Analysis:

Dry the organic extract with anhydrous sodium sulfate.

Concentrate the final extract to a small volume.

Inject an aliquot into the GC-MS system for analysis.
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Diagram of the Analytical Workflow for (2-Ethoxyethoxy)acetic Acid in Urine
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Caption: General workflow for the quantification of (2-Ethoxyethoxy)acetic acid in urine.
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Safety and Handling
A comprehensive Safety Data Sheet (SDS) for (2-Ethoxyethoxy)acetic acid should always be

consulted before handling. The following is a summary of key safety information.

Hazard Statements:

Causes skin irritation.

Causes serious eye damage.

May cause respiratory irritation.

Precautionary Statements:

Wear protective gloves, protective clothing, and eye/face protection.[14]

Wash skin thoroughly after handling.[14]

Use only outdoors or in a well-ventilated area.[14]

Avoid breathing dust/fume/gas/mist/vapors/spray.[14]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician.

[14]

If on skin: Wash with plenty of water.[14]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[14]

Storage:

Store in a well-ventilated place. Keep container tightly closed.[15]

Store locked up.[15]

Conclusion
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(2-Ethoxyethoxy)acetic acid is a molecule with a well-defined and critical role as a biomarker

for exposure to 2-(2-ethoxyethoxy)ethanol. Understanding its chemical properties, metabolic

formation, and the analytical methods for its detection is paramount for researchers in

toxicology, environmental health, and drug development. This guide has provided a

comprehensive overview of these aspects, grounded in established scientific literature and

methodologies, to support further research and application of this important compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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